Cas no 954280-08-1 (5-Cyclopropyl-1-(4-methoxyphenyl)-N-(2-phenylethyl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 5-Cyclopropyl-1-(4-methoxyphenyl)-N-(2-phenylethyl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 954280-08-1
• MF: C₂₁H₂₂N₄O₂
• MW: 362.424984455109
• CID: 5431356
• PubChem ID: 17720779
• Update Time: 2025-10-24

5-Cyclopropyl-1-(4-methoxyphenyl)-N-(2-phenylethyl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• F3375-2837
• 5-cyclopropyl-1-(4-methoxyphenyl)-N-(2-phenylethyl)-1H-1,2,3-triazole-4-carboxamide
• AKOS002284373
• 5-cyclopropyl-1-(4-methoxyphenyl)-N-(2-phenylethyl)triazole-4-carboxamide
• 954280-08-1
• STL018386
• 5-cyclopropyl-1-(4-methoxyphenyl)-N-phenethyl-1H-1,2,3-triazole-4-carboxamide
• VU0613275-1
• 5-Cyclopropyl-1-(4-methoxyphenyl)-N-(2-phenylethyl)-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C21H22N4O2/c1-27-18-11-9-17(10-12-18)25-20(16-7-8-16)19(23-24-25)21(26)22-14-13-15-5-3-2-4-6-15/h2-6,9-12,16H,7-8,13-14H2,1H3,(H,22,26)
• InChI Key： NBIKEIVKUSLDKQ-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(OC)C=C2)C(C2CC2)=C(C(NCCC2=CC=CC=C2)=O)N=N1

Computed Properties

• Exact Mass: 362.17427596g/mol
• Monoisotopic Mass: 362.17427596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 69Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 10.83±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 5-Cyclopropyl-1-(4-methoxyphenyl)-N-(2-phenylethyl)-1H-1,2,3-triazole-4-carboxamide

Comprehensive Overview of 5-Cyclopropyl-1-(4-methoxyphenyl)-N-(2-phenylethyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 954280-08-1)

The compound 5-Cyclopropyl-1-(4-methoxyphenyl)-N-(2-phenylethyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 954280-08-1) is a structurally unique 1,2,3-triazole derivative that has garnered significant attention in medicinal chemistry and drug discovery. Its molecular framework combines a cyclopropyl group, a 4-methoxyphenyl moiety, and a phenylethyl side chain, making it a versatile scaffold for targeting various biological pathways. Researchers are particularly interested in its potential applications as a kinase inhibitor or GPCR modulator, given the rising demand for small-molecule therapeutics in oncology and neurology.

In recent years, the 1,2,3-triazole core has become a hotspot in pharmaceutical research due to its metabolic stability and ability to form hydrogen bonds. The presence of the cyclopropyl ring in 5-Cyclopropyl-1-(4-methoxyphenyl)-N-(2-phenylethyl)-1H-1,2,3-triazole-4-carboxamide enhances lipophilicity, which is critical for blood-brain barrier penetration—a key consideration in developing neuroprotective agents. This aligns with the growing interest in neurodegenerative disease treatments, as evidenced by frequent searches for terms like "blood-brain barrier permeable drugs" and "triazole-based neurotherapeutics."

The 4-methoxyphenyl group in this compound is noteworthy for its electron-donating properties, which can influence binding affinity to target proteins. Computational studies suggest that this moiety may interact with aromatic amino acids in enzyme active sites, a topic frequently explored in molecular docking tutorials and drug design forums. Meanwhile, the N-(2-phenylethyl) carboxamide side chain introduces conformational flexibility, a feature often sought after in allosteric modulator development—another trending topic in precision medicine discussions.

From a synthetic perspective, CAS No. 954280-08-1 exemplifies the utility of click chemistry in modern organic synthesis. The 1,2,3-triazole ring is typically constructed via copper-catalyzed azide-alkyne cycloaddition (CuAAC), a reaction that dominates academic queries like "green synthesis of triazoles" and "high-yield click chemistry protocols." This methodological relevance ensures the compound's visibility in both pharmaceutical R&D and chemical education circles.

Analytical characterization of 5-Cyclopropyl-1-(4-methoxyphenyl)-N-(2-phenylethyl)-1H-1,2,3-triazole-4-carboxamide typically involves advanced techniques such as LC-MS and NMR spectroscopy, reflecting broader industry demands for "small-molecule purity analysis" and "structural elucidation workflows." The compound's moderate logP value (predicted ~3.5) positions it within the optimal range for oral bioavailability, a parameter heavily scrutinized in preclinical development—a subject with rising search volumes among pharmacokinetics professionals.

Emerging studies highlight the role of similar triazole-carboxamide derivatives in immune modulation, connecting this compound to cutting-edge research on checkpoint inhibitors and autoimmune therapies. While specific clinical data for CAS 954280-08-1 remains proprietary, its structural analogs appear in patent literature targeting JAK/STAT pathways—a trending subject in immuno-oncology conferences and biotech investment reports.

Environmental and safety profiles of 5-Cyclopropyl-1-(4-methoxyphenyl)-N-(2-phenylethyl)-1H-1,2,3-triazole-4-carboxamide adhere to standard laboratory handling protocols, with no significant ecotoxicity flags in available screening data. This distinguishes it from heavily regulated compounds, making it a viable candidate for high-throughput screening libraries—a frequent search term among drug discovery platforms optimizing their compound collections.

The crystalline form of this compound (when available) exhibits favorable solubility in DMSO, a practical feature for in vitro assays—addressing common researcher concerns about "DMSO stock solution preparation" and "compound precipitation issues." Such practical considerations enhance its utility in phenotypic screening campaigns, particularly in cell-based assays for fibrosis or metabolic disorders.

In summary, 5-Cyclopropyl-1-(4-methoxyphenyl)-N-(2-phenylethyl)-1H-1,2,3-triazole-4-carboxamide represents a compelling case study in rational drug design, bridging multiple disciplines from medicinal chemistry to translational research. Its structural features respond to contemporary challenges in target engagement and drug-like properties, while its synthetic accessibility makes it a valuable reference compound for academic and industrial laboratories alike.